Cas no 2096334-18-6 (1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate)
2096334-18-6 structure
Product Name:1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate
CAS No:2096334-18-6
MF:C7H15BN2O4
MW:202.016001939774
MDL:MFCD22205765
CID:4637973
Update Time:2023-08-10
1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate Chemical and Physical Properties
Names and Identifiers
-
- 1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate
- C7H11BN2O2.2H2O
- W2851
- [2-(cyclopropylmethyl)pyrazol-3-yl]boronic acid;dihydrate
- 1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid dihydrate
- (1-(Cyclopropylmethyl)-1H-pyrazol-5-yl)boronic acid dihydrate
-
- MDL： MFCD22205765
- Inchi： 1S/C7H11BN2O2.2H2O/c11-8(12)7-3-4-9-10(7)5-6-1-2-6;;/h3-4,6,11-12H,1-2,5H2;2*1H2
- InChI Key： JYFMKTBMMXKIEE-UHFFFAOYSA-N
- SMILES： OB(C1=CC=NN1CC1CC1)O.O.O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 164
- Topological Polar Surface Area: 60.3
1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB335586-250 mg |
1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate; 95% |
2096334-18-6 | 250mg |
€637.00 | 2023-04-26 | ||
| abcr | AB335586-1 g |
1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate; 95% |
2096334-18-6 | 1g |
€1147.00 | 2023-04-26 | ||
| Chemenu | CM514517-1g |
(1-(Cyclopropylmethyl)-1H-pyrazol-5-yl)boronic acid dihydrate |
2096334-18-6 | 97% | 1g |
$813 | 2022-06-12 | |
| abcr | AB335586-250mg |
1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate, 95%; . |
2096334-18-6 | 95% | 250mg |
€637.00 | 2025-02-17 | |
| abcr | AB335586-1g |
1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate, 95%; . |
2096334-18-6 | 95% | 1g |
€1147.00 | 2025-02-17 | |
| A2B Chem LLC | AX55167-250mg |
1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate |
2096334-18-6 | 95% | 250mg |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AX55167-1g |
1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate |
2096334-18-6 | 95% | 1g |
$391.00 | 2024-04-20 | |
| A2B Chem LLC | AX55167-5g |
1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate |
2096334-18-6 | 95% | 5g |
$1153.00 | 2024-04-20 | |
| Ambeed | A283342-1g |
(1-(Cyclopropylmethyl)-1H-pyrazol-5-yl)boronic acid dihydrate |
2096334-18-6 | 97% | 1g |
$923.0 | 2024-07-28 |
1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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